Cas no 39008-23-6 ( )

• Product Name: &nbsp
• CAS No: 39008-23-6
• MF: C₇H₈N₄S₂
• MW: 212.295217514038
• CID: 924144
• PubChem ID: 4365951
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6,8-bis(methylsulfanyl)-7H-purine
• DTXSID90402418
• 6,8-dimethylthiopurine
• NSC-23169
• 6,8-bis(methylsulfanyl)-5H-purine
• DS-015669
• 39008-23-6
• NSC23169
•  

• Inchi： 1S/C7H8N4S2/c1-12-6-4-5(8-3-9-6)11-7(10-4)13-2/h3H,1-2H3,(H,8,9,10,11)
• InChI Key： PXGPNSDFBZPMFX-UHFFFAOYSA-N
• SMILES： S(C)C1C2=C(N=CN=1)N=C(N2)SC

Computed Properties

• Exact Mass: 212.01924
• Monoisotopic Mass: 212.01903862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 49.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-thiopurines